Cas no 61174-78-5 (10H-Phenothiazine, 3-methyl-, 5,5-dioxide)

• Product Name: 10H-Phenothiazine, 3-methyl-, 5,5-dioxide
• CAS No: 61174-78-5
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• CID: 489581
• PubChem ID: 71398599
• Update Time: 2025-04-19

10H-Phenothiazine, 3-methyl-, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine, 3-methyl-, 5,5-dioxide
• 3-methyl-10H-phenothiazine 5,5-dioxide
• 3-Methyl-5lambda~6~-phenothiazine-5,5(10H)-dione
• DTXSID10820014
• 61174-78-5

• Inchi： 1S/C13H11NO2S/c1-9-6-7-11-13(8-9)17(15,16)12-5-3-2-4-10(12)14-11/h2-8,14H,1H3
• InChI Key： DJPMZHCXDGAHAE-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2NC2C=CC(C)=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 245.05113
• Monoisotopic Mass: 245.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17